4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(2-methylphenyl)benzamide

• Molecular Formula: C19H19N3O
• Molecular Weight: 305.4 g/mol
• SMILES: CC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)N3C(=CC(=N3)C)C
• InChI: InChI=1S/C19H19N3O/c1-13-6-4-5-7-18(13)20-19(23)16-8-10-17(11-9-16)22-15(3)12-14(2)21-22/h4-12H,1-3H3,(H,20,23)
• InChIKey: BIFOPLWPMGNOJN-UHFFFAOYSA-N

4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(2-methylphenyl)benzamide: Chemical Class & Procurement Profile

4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(2-methylphenyl)benzamide belongs to the pyrazolyl benzamide class, a scaffold widely associated with kinase inhibition, anti-inflammatory, and antimicrobial activities [1]. The compound features a 4-substituted benzamide core linked to a 3,5-dimethylpyrazole ring and an ortho-toluidine amide tail, a substitution pattern that distinguishes it from simpler N-phenyl pyrazole carboxamides. Representative in-class molecules have demonstrated antibacterial MIC values as low as 3.12 µg/mL against Gram-positive strains and antitubercular activity with MIC of 6.25 µg/mL [2], establishing a baseline for biological evaluation of this specific congener.

1

Antimicrobial screening: ortho-substituted pyrazolyl benzamide scaffold for Gram-positive and mycobacterial panels

2

In vivo inflammation model evaluation: ortho-methylphenyl amide motif associated with carrageenan paw edema response

3

Kinase selectivity probing: distinct substitution vector for hinge-binding design studies

• [1] Ganesh, A., Bikshapathi, D., & Kulkarni, R. (2018). Pyrazolyl Benzamides: Synthesis, Characterization and Potent Biological Activity, Part-2. Current Enzyme Inhibition, 14(1), 26-35. View Source
• [2] Ganesh, A., Bikshapathi, D., & Kulkarni, R. (2018). Pyrazolyl Benzamides: Synthesis, Characterization and Potent Biological Activity, Part-2. Current Enzyme Inhibition, 14(1), 26-35. View Source

4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(2-methylphenyl)benzamide: Substitution & Regiochemistry Effects

Pyrazolyl benzamides exhibit sharp structure-activity relationships where minor modifications to the N-aryl amide substituent or pyrazole alkylation pattern can abolish target potency. In a focused library of 22 N-pyrazolylbenzamides, only specific substitution patterns yielded potent antibacterial activity: compounds 7 and 17 achieved an MIC of 3.12 µg/mL against Bacillus subtilis, while the majority of analogs were inactive [1]. Similarly, antitubercular activity was restricted to compounds 5 and 17 (MIC 6.25 µg/mL), demonstrating that the ortho-methylphenyl amide group present in the target compound cannot be replaced with generic phenyl or para-substituted variants without empirical validation [2]. This positional sensitivity arises from the dihedral angle between the pyrazole and benzamide rings, which governs molecular recognition at biological targets and differs substantially even between ortho-, meta-, and para-substituted regioisomers.

Ortho-substitution required

Replacement of the ortho-methylphenyl amide with generic phenyl or para-substituted variants may abolish antimicrobial and anti-inflammatory activity profiles reported in class analogs.

Regioisomer mismatch

Meta- or para-substituted benzamide regioisomers can alter the dihedral angle between pyrazole and benzamide rings, potentially disrupting target recognition.

Class-level evidence only

The specific compound has not been directly tested; substitution with a congener that lacks documented activity may not reproduce predicted screening outcomes.

• [1] Ganesh, A., Bikshapathi, D., & Kulkarni, R. (2018). Pyrazolyl Benzamides: Synthesis, Characterization and Potent Biological Activity, Part-2. Current Enzyme Inhibition, 14(1), 26-35. View Source
• [2] Ganesh, A., Bikshapathi, D., & Kulkarni, R. (2018). Pyrazolyl Benzamides: Synthesis, Characterization and Potent Biological Activity, Part-2. Current Enzyme Inhibition, 14(1), 26-35. View Source

Quantitative Activity Evidence for 4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(2-methylphenyl)benzamide

Gram-Positive Antibacterial Potency

In a panel of 22 N‑pyrazolylbenzamide analogs, ortho‑substituted benzamide derivatives displayed substantially higher antibacterial activity than their unsubstituted or para‑substituted counterparts. Compound 7, bearing structural features analogous to the target compound, achieved an MIC of 3.12 µg/mL against Bacillus subtilis, whereas the majority of tested compounds showed no activity up to 100 µg/mL [1]. The target compound’s ortho‑methylphenyl amide group is therefore predicted to confer a similar potency advantage, subject to confirmatory MIC testing.

Gram-Positive Antibacterial Potency

Class-level

Predicted MIC ≤ 3.12 µg/mL (ortho-substituted analog Compound 7) vs inactive analogs MIC >100 µg/mL

Supports antibacterial screening context (B. subtilis)

Confirmatory MIC testing required for target compound

Evidence Dimension	Antibacterial activity (MIC)
Target Compound Data	Predicted MIC ≤ 3.12 µg/mL based on closest active analog (Compound 7)
Comparator Or Baseline	Compound 7 (ortho-substituted analog): MIC 3.12 µg/mL; inactive analogs: MIC >100 µg/mL
Quantified Difference	≥ 32‑fold improvement over inactive class members
Conditions	Broth microdilution assay against Bacillus subtilis, compound concentrations 1.56–100 µg/mL

Why This Matters

Procurement for Gram‑positive antibacterial screening programs requires compounds with proven low µg/mL potency; generic pyrazole benzamides without ortho‑substitution are unlikely to meet this threshold.

• [1] Ganesh, A., Bikshapathi, D., & Kulkarni, R. (2018). Pyrazolyl Benzamides: Synthesis, Characterization and Potent Biological Activity, Part-2. Current Enzyme Inhibition, 14(1), 26-35. View Source

Antitubercular Activity: N-Aryl Motif Specificity

Only two compounds (5 and 17) from the 22‑member library exhibited antitubercular activity against M. tuberculosis H37Rv, both with an MIC of 6.25 µg/mL [1]. The active compounds share key structural determinants—including a hydrophobic N‑aryl substituent and a pyrazole ring—with 4‑(3,5‑dimethyl‑1H‑pyrazol‑1‑yl)‑N‑(2‑methylphenyl)benzamide. Inactive analogs that lacked the ortho‑methylphenyl amide feature showed MIC values >50 µg/mL, confirming that antitubercular activity is not a general property of the pyrazolyl benzamide class but is confined to a narrow chemotype.

Antitubercular Activity Specificity

Class-level

Predicted MIC ≤ 6.25 µg/mL (ortho-substituted analogs 5,17) vs inactive analogs MIC >50 µg/mL

Supports antitubercular screening context (M. tuberculosis H37Rv)

Requires testing against drug-resistant strains

Evidence Dimension	Antitubercular activity (MIC)
Target Compound Data	Predicted MIC ≤ 6.25 µg/mL based on closest active analogs
Comparator Or Baseline	Compounds 5 and 17: MIC 6.25 µg/mL; inactive class members: MIC >50 µg/mL
Quantified Difference	≥ 8‑fold improvement over inactive analogs
Conditions	Microplate Alamar Blue assay (MABA) against M. tuberculosis H37Rv

Why This Matters

For laboratories procuring compounds for tuberculosis drug discovery, selecting a chemotype with demonstrated sub‑10 µg/mL MIC is essential; most pyrazole benzamides lack this activity.

• [1] Ganesh, A., Bikshapathi, D., & Kulkarni, R. (2018). Pyrazolyl Benzamides: Synthesis, Characterization and Potent Biological Activity, Part-2. Current Enzyme Inhibition, 14(1), 26-35. View Source

In Vivo Anti-Inflammatory Efficacy

In the same study, three compounds (8, 12, and 16) produced >50% inhibition of inflammation at 50 mg/kg p.o. in the carrageenan‑induced rat paw edema model at the 3‑hour time point, while the remaining 19 compounds exhibited weak (<30% inhibition) or no significant activity [1]. The active compounds all bear N‑aryl amide substituents reminiscent of the target compound’s ortho‑toluidine group, whereas the simpler N‑phenyl and N‑unsubstituted analogs were essentially inactive. This dataset indicates that the ortho‑methylphenyl amide pattern is a critical pharmacophoric element for in vivo anti‑inflammatory activity within this scaffold.

In Vivo Anti-Inflammatory Response

Class-level

Predicted >50% inhibition at 50 mg/kg (ortho-substituted analogs 8,12,16) vs

Supports in vivo inflammation model evaluation (carrageenan paw edema)

Dose-response and target pathway validation needed

Evidence Dimension	In vivo anti-inflammatory activity
Target Compound Data	Predicted >50% inhibition at 50 mg/kg (by structural analogy to compounds 8, 12, 16)
Comparator Or Baseline	Compounds 8, 12, 16: >50% inhibition; inactive analogs: <30% inhibition
Quantified Difference	>1.7‑fold improvement in edema reduction
Conditions	Carrageenan‑induced rat paw edema, 50 mg/kg oral dose, measurement at 3 h post‑carrageenan

Why This Matters

CROs and academic labs procuring compounds for inflammation models should prioritize ortho‑substituted pyrazolyl benzamides to maximize the probability of observing robust in vivo efficacy.

• [1] Ganesh, A., Bikshapathi, D., & Kulkarni, R. (2018). Pyrazolyl Benzamides: Synthesis, Characterization and Potent Biological Activity, Part-2. Current Enzyme Inhibition, 14(1), 26-35. View Source

Procurement Scenarios: 4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(2-methylphenyl)benzamide

Gram-Positive & MRSA Antibacterial Screening

The compound can serve as a key screening member in libraries targeting drug‑resistant Gram‑positive bacteria. Closest analogs in the pyrazolyl benzamide class have demonstrated MICs of 3.12 µg/mL against Bacillus subtilis and activity against MRSA and VRSA [1]. Inclusion of the ortho‑methylphenyl benzamide in a screening deck enables direct assessment of whether the 3,5‑dimethylpyrazole‑benzamide scaffold retains potency against clinical isolates, supporting hit‑to‑lead programs for novel antibiotics.

Antitubercular Hit Finding & Lead Optimization

The demonstrated MIC of 6.25 µg/mL against M. tuberculosis H37Rv for structurally analogous pyrazolyl benzamides [1] positions this compound as a privileged starting point for medicinal chemistry optimization. Procurement for high‑throughput screening or focused library synthesis against mycobacterial targets, including multidrug‑resistant strains, is warranted given the narrow window of active chemotypes within the broader pyrazole carboxamide landscape.

In Vivo Anti-Inflammatory Profiling

Compounds bearing the ortho‑methylphenyl amide motif have achieved >50% inhibition in the carrageenan paw edema assay at 50 mg/kg [1]. Researchers evaluating COX‑2 or mPGES‑1 inhibitors, or those running phenotypic inflammation screens, should prioritize this compound to validate the pyrazolyl benzamide scaffold in their specific disease model, as simpler N‑phenyl analogs have consistently failed to produce significant in vivo responses.

Kinase Selectivity Probe Development

Given the established role of pyrazole‑containing benzamides as kinase hinge‑binding motifs, including clinical candidates such as AZD4547 [2], this compound provides a distinct substitution vector for probing kinase selectivity. Its unique ortho‑methylphenyl amide tail offers a handle for structure‑based design of selective inhibitors targeting kinases where a hydrophobic cleft adjacent to the hinge region can be exploited.

Application

Selection Property

Validation Focus

Gram-positive antibacterial screening studies

Ortho-substituted pyrazolyl benzamide scaffold

MIC confirmation against MRSA and clinical isolates

Antitubercular hit screening (M. tuberculosis)

Narrow chemotype with sub-10 µg/mL MIC class

MIC determination vs drug-resistant M. tuberculosis strains

In vivo inflammation model studies

Ortho-methylphenyl amide motif for in vivo response

Dose-response and COX-2/mPGES-1 pathway evaluation

Kinase selectivity probe development

Unique ortho-methylphenyl amide substitution vector

Hinge-binding mode and selectivity profiling

• [1] Ganesh, A., Bikshapathi, D., & Kulkarni, R. (2018). Pyrazolyl Benzamides: Synthesis, Characterization and Potent Biological Activity, Part-2. Current Enzyme Inhibition, 14(1), 26-35. View Source
• [2] RCSB PDB. (2014). Crystal structure of V561M FGFR1 gatekeeper mutation in complex with AZD4547 (PDB ID: 4RWK). View Source